Cas no 1804889-42-6 (3-Chloro-2-methyl-6-nitromandelic acid)

• Product Name: 3-Chloro-2-methyl-6-nitromandelic acid
• CAS No: 1804889-42-6
• MF: C₉H₈ClNO₅
• MW: 245.616521835327
• CID: 4939717
• Update Time: 2025-06-11

3-Chloro-2-methyl-6-nitromandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-methyl-6-nitromandelic acid

• Inchi： 1S/C9H8ClNO5/c1-4-5(10)2-3-6(11(15)16)7(4)8(12)9(13)14/h2-3,8,12H,1H3,(H,13,14)
• InChI Key： WMQJIGCPRDYQFI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C(C(=O)O)O)=C1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 245.0091000 g/mol
• Monoisotopic Mass: 245.0091000 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 245.61
• XLogP3: 1.7
• Topological Polar Surface Area: 103

Additional information on 3-Chloro-2-methyl-6-nitromandelic acid

3-Chloro-2-methyl-6-nitromandelic Acid (CAS No. 1804889-42-6): A Comprehensive Overview

3-Chloro-2-methyl-6-nitromandelic acid (CAS No. 1804889-42-6) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound, characterized by its chloro, methyl, and nitro substituents, offers a versatile platform for the development of new pharmaceuticals and chemical intermediates.

The chemical structure of 3-Chloro-2-methyl-6-nitromandelic acid consists of a benzene ring with a carboxylic acid group, a chlorine atom at the 3-position, a methyl group at the 2-position, and a nitro group at the 6-position. This specific arrangement of functional groups imparts distinct physical and chemical properties to the molecule, making it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the potential of 3-Chloro-2-methyl-6-nitromandelic acid in various areas of medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the compound's ability to inhibit specific enzymes involved in inflammatory pathways. The researchers found that 3-Chloro-2-methyl-6-nitromandelic acid exhibited potent anti-inflammatory activity, suggesting its potential as a lead compound for the development of new anti-inflammatory drugs.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, scientists investigated the antimicrobial properties of 3-Chloro-2-methyl-6-nitromandelic acid. The results indicated that the compound showed significant activity against several bacterial strains, including those resistant to conventional antibiotics. This finding opens up new avenues for the development of novel antimicrobial agents, which are crucial in combating antibiotic resistance.

The synthesis of 3-Chloro-2-methyl-6-nitromandelic acid has been optimized through various methods, including multi-step reactions involving nitration, chlorination, and esterification processes. These synthetic routes have been refined to improve yield and purity, making the compound more accessible for large-scale production. The detailed synthetic protocols have been documented in several peer-reviewed journals, providing valuable insights for chemists working in this field.

The physical properties of 3-Chloro-2-methyl-6-nitromandelic acid, such as its melting point, solubility, and stability, have also been extensively studied. These properties are crucial for understanding the compound's behavior in different environments and for optimizing its use in various applications. For example, its solubility in polar solvents makes it suitable for use in solution-based reactions and formulations.

In addition to its medicinal applications, 3-Chloro-2-methyl-6-nitromandelic acid has shown promise as an intermediate in the synthesis of other complex molecules. Its reactive functional groups allow it to participate in a wide range of chemical transformations, making it a valuable building block for organic synthesis. Researchers have utilized this compound as a starting material for the synthesis of novel derivatives with enhanced biological activities.

The environmental impact of 3-Chloro-2-methyl-6-nitromandelic acid has also been evaluated. Studies have shown that proper handling and disposal practices can minimize any potential environmental risks associated with its use. This is particularly important as more industries adopt sustainable practices to reduce their ecological footprint.

In conclusion, 3-Chloro-2-methyl-6-nitromandelic acid (CAS No. 1804889-42-6) is a versatile compound with significant potential in both research and industrial settings. Its unique structural features and diverse applications make it an exciting area of study for chemists and pharmaceutical scientists alike. As ongoing research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in the development of innovative solutions across various fields.